Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2-Aminobenzenesulfonamide synonyms
orthanilamide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Aminobenzenesulfonamide

CAS No.: 3306-62-5

Cat. No.: S006712

Chemical Identity and Key Properties

The table below summarizes the fundamental identifying information and physical characteristics of 2-

Aminobenzenesulfonamide.

Property Category Details
CAS Number 3306-62-5 [1] [2] [3]
Synonyms Orthanilamide; o-Aminobenzenesulfonamide; o-Sulfanilamide;

Benzenesulfonamide [1] [4] [2]

Molecular Formula CeHsN202S [1] [2] [3]

Molecular Weight 172.20 g/mol [1] [2] [3]

Melting Point 153-157 °C [2] [3]

SMILES C1=CC=C(C(=C1)N)S(N)(=0)=0 [1] [3]
InChl Key YAZSBRQTAHVVGE-UHFFFAOYSA-N [2] [3]
Purity Available at 98% and higher [2] [3]
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Property Category Details
Storage Ambient temperatures; keep in a dark place under an inert atmosphere [2]
Recommendations [3]

Biological Activity and Mechanism of Action

2-Aminobenzenesulfonamide is characterized as an inhibitor of carbonic anhydrase IX (CA IX), a
transmembrane enzyme often overexpressed in tumor cells and associated with cancer cell survival and

metastasis [1] [5] [4].

Its core structure features a sulfonamide group attached to an aniline ring in the ortho (or 2-position)
configuration [6] [7]. This is a key differentiator from its well-known para-positioned isomer, sulfanilamide,
which possesses antibacterial properties. The ortho configuration results in a loss of antibacterial activity but
introduces other pharmacological potentials, specifically the inhibition of certain carbonic anhydrase
isozymes like CA IX [5].

The primary mechanism of action for sulfonamide-based carbonic anhydrase inhibitors involves the
deprotonated sulfonamide nitrogen coordinating the zinc ion in the enzyme's active site, thereby disrupting

its normal catalytic function [5].

Experimental Protocols and Handling

Sample Preparation and Solubility

For in vitro assays, 2-Aminobenzenesulfonamide is typically dissolved in DMSO.

¢ Solubility in DMSO: The compound is highly soluble, with reported concentrations of 34 mg/mL
(197.44 mM) and up to 200 mg/mL (1161.44 mM) when using ultrasonic treatment [1] [4]. It is
hygroscopic, so always use freshly opened DMSO [1].

e Preparation of Stock Solution: A common practice is to prepare a 10-50 mg/mL stock solution in
DMSO, which can be aliquoted and stored at -20°C or -80°C for later use [1] [7].
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Synthesis and Characterization (Based on Related Compounds)

While a direct synthesis procedure for the simple 2-Aminobenzenesulfonamide molecule was not detailed,
the provided literature outlines a general method for synthesizing N-cycloamino-o-sulfanilamides, which are

derivatives of the parent compound [5]. The workflow for such syntheses can be summarized as follows:

Start: o-Nitrobenzenesulfonyl Chloride

l

Reaction with Cycloamine
(Solvent: Toluene)
Stir for 12 hours

'

Workup:
Dilute with DCM
Wash with H20

'

Purification:
Dry (Naz2S0a4)
Filter
Concentrate

'

Column Chromatography
(Silica Gel)

l

Crystallization
(Slow Evaporation)
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Characterization of synthesized compounds or verification of commercial samples typically involves a suite

of analytical techniques [5]:

¢ Thin-Layer Chromatography (TLC): For monitoring reaction progress.

¢ Nuclear Magnetic Resonance (NMR): *H and 3C NMR spectroscopy in deuterated chloroform
(CDCiIs) for structural confirmation.

¢ Fourier-Transform Infrared Spectroscopy (FT-IR): For identifying functional groups.

¢ Single-Crystal X-ray Diffraction (SC-XRD): For determining precise molecular and crystal structure.

¢ Density Functional Theory (DFT) Calculations: To optimize geometry and study electronic
properties.

In Vitro Biological Testing

Molecular docking experiments have been performed with related o-sulfanilamide derivatives to predict their
binding interactions with carbonic anhydrase II and IX (PDB entries 4iwz and 5fl4) [5]. This suggests a

standard protocol for evaluating this compound would involve:

e Molecular Docking: Using the known crystal structures of CA Il and CA IX to model the binding pose
and affinity of 2-Aminobenzenesulfonamide.

¢ Enzymatic Assays: Using established in vitro assays to determine the half-maximal inhibitory
concentration (ICso) against recombinant CA IX and other relevant isozymes.

Commercial Sourcing and Pricing

2-Aminobenzenesulfonamide is readily available from multiple chemical suppliers for research purposes.
The table below provides a snapshot of available options. Note: Pricing and availability are dynamic, so

always check the supplier's website for the most current information.

Supplier Catalog Purity Package Size Price (USD)
Thermo Scientific 98% [2] 59 $155.18 [2]
Sigma-Aldrich 98% [3] 59 $53.90 [3]
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Supplier Catalog Purity Package Size Price (USD)
TargetMol >99% [7] 50 mg $39.00 [7]
MedChemEXxpress 99.90% [1] 100 mg Quote required [1]
Selleckchem 99.86% [4] Information on request Information on request

Key Differentiators and Research Context

e Historical Significance: It's important to distinguish 2-Aminobenzenesulfonamide from its isomer
sulfanilamide (the para-aminobenzenesulfonamide). Sulfanilamide is the antecedent of "sulfa drugs"
and has potent antibacterial activity, which requires the amino and sulfonamide groups to be in the
para configuration. The ortho isomer (orthanilamide) lacks this antibacterial property but has found a
role as a carbonic anhydrase inhibitor [5].

e Research Applications: Current research interest in this compound and its derivatives is focused on
their potential in targeting tumor-associated carbonic anhydrase isozymes, particularly CA 1X, for
anticancer drug development [5] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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